Cas no 114311-73-8 (6,6-Dimethyl-2,4-heptadiyn-1-ol)
114311-73-8 structure
Product Name:6,6-Dimethyl-2,4-heptadiyn-1-ol
CAS No:114311-73-8
MF:C9H12O
MW:136.190982818604
CID:2084747
PubChem ID:9989322
Update Time:2025-04-21
6,6-Dimethyl-2,4-heptadiyn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 6,6-Dimethyl-2,4-heptadiyn-1-ol
- 6,6-dimethylhepta-2,4-diyn-1-ol
- SBNRHJKPVFBTCL-UHFFFAOYSA-N
- 114311-73-8
- 1-hydroxy-6,6-dimethyl-2,4-heptadiyne
- 6,6-Dimethyl-2,4-heptadiyne-1-ol
- DTXSID00433672
- SCHEMBL9362861
- 2,4-Heptadiyn-1-ol, 6,6-dimethyl-
- DTXCID10384500
- AKOS030254947
- starbld0007092
-
- Inchi: 1S/C9H12O/c1-9(2,3)7-5-4-6-8-10/h10H,8H2,1-3H3
- InChI Key: SBNRHJKPVFBTCL-UHFFFAOYSA-N
- SMILES: OCC#CC#CC(C)(C)C
Computed Properties
- Exact Mass: 136.088815002Da
- Monoisotopic Mass: 136.088815002Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 20.2Ų
6,6-Dimethyl-2,4-heptadiyn-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473295-1g |
6,6-Dimethyl-2,4-heptadiyn-1-ol |
114311-73-8 | 1g |
$ 140.00 | 2022-06-05 | ||
| TRC | D473295-2.5g |
6,6-Dimethyl-2,4-heptadiyn-1-ol |
114311-73-8 | 2.5g |
$ 275.00 | 2022-06-05 | ||
| TRC | D473295-10g |
6,6-Dimethyl-2,4-heptadiyn-1-ol |
114311-73-8 | 10g |
$ 825.00 | 2022-06-05 | ||
| TRC | D473295-1000mg |
6,6-Dimethyl-2,4-heptadiyn-1-ol |
114311-73-8 | 1g |
$173.00 | 2023-05-18 | ||
| TRC | D473295-2500mg |
6,6-Dimethyl-2,4-heptadiyn-1-ol |
114311-73-8 | 2500mg |
$333.00 | 2023-05-18 | ||
| TRC | D473295-10000mg |
6,6-Dimethyl-2,4-heptadiyn-1-ol |
114311-73-8 | 10g |
$999.00 | 2023-05-18 |
6,6-Dimethyl-2,4-heptadiyn-1-ol Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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